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Compound of Interest

1-(2-Tetrahydrofuroyl)piperazine
Compound Name:
hydrobromide

cat. No.: B1355225

An In-depth Technical Guide on the Safety and Handling of 1-(2-Tetrahydrofuroyl)piperazine
hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide (CAS RN: 63590-62-5). The information is
compiled from various safety data sheets and chemical information sources to ensure a high
standard of safety in a laboratory or research setting.

Chemical and Physical Properties

1-(2-Tetrahydrofuroyl)piperazine hydrobromide is a piperazine derivative.[1] It is typically a
white to off-white crystalline solid.[1] The hydrobromide salt form generally enhances its
solubility in polar solvents and improves its stability.[1]
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Property

Value

Source(s)

CAS Number

63590-62-5

[2]

Molecular Formula

CoH16N202 - XxHBr

[2]

Molecular Weight 184.24 g/mol (free base basis) [2]

Appearance Solid

Melting Point 103-107 °C
140 °C @ 2 mbar (for 1-

Boiling Point (Tetrahydro-2- [3]
furoyl)piperazine)
The hydrobromide salt

Solubility enhances solubility in polar [1]
solvents.

. Stable under recommended
Stability [2]

storage conditions.

Hazard Identification and Classification

This chemical is considered hazardous.[2]

Hazard Class

Category

GHS Hazard Statement

Skin Corrosion/Irritation

Category 1C/2

H314: Causes severe skin
burns and eye damage / H315:
Causes skin irritation

Serious Eye Damage/Irritation

Category 1/2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)

Category 3

H335: May cause respiratory

irritation

Signal Word: Danger / Warning[3]
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Primary Hazards:

« Causes skin irritation and may cause severe skin burns.[3][4]

« Causes serious eye irritation and may cause severe eye damage.[3][4][5]

« May cause respiratory irritation.[3][6]

Experimental Protocols: Safe Handling and Storage
Engineering Controls:

e Work should be conducted in a properly operating chemical fume hood with an average face
velocity of at least 100 feet per minute.[6]

o Ensure eyewash stations and safety showers are readily accessible and in close proximity to
the workstation.[3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[2] A
face shield may be necessary when working with corrosive or highly irritating substances.[7]

» Skin Protection: Wear protective gloves and a lab coat or other protective clothing.[2] Inspect
gloves for integrity before use.[8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA-approved respirator should be worn.[2][8] For higher concentrations, a
positive-pressure supplied-air respirator may be required.[2]

Handling Procedures:
e Handle in accordance with good industrial hygiene and safety practices.[2][3]
e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]
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e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5][8]
o Keep away from food, drink, and animal feeding stuffs.[8]

e Do not eat, drink, or smoke when using this product.[8]

Storage Conditions:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

» Store at room temperature.[2]

e Store in a corrosives area.[3][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][8]

Toxicological Information

There is limited specific toxicological data available for 1-(2-Tetrahydrofuroyl)piperazine
hydrobromide. One source indicates that 100% of the mixture consists of ingredient(s) of
unknown acute toxicity.[2] The toxicological properties have not been fully investigated.[8]

Inhalation: May be harmful if inhaled and may cause respiratory irritation.[3][8]

Skin Contact: May be harmful in contact with skin and can cause skin irritation or burns.[3][8]

Eye Contact: Causes serious eye irritation or burns.[3][8]

Ingestion: May be harmful if swallowed and can cause burns.[8] Ingestion may cause severe
swelling and damage to delicate tissues with a danger of perforation.[8]

No data is available regarding carcinogenic, mutagenic, or reproductive effects.[6]

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.[2][3]
If breathing is difficult, give oxygen.[2] If not
breathing, give artificial respiration.[2][3] Seek

immediate medical advice/attention.[2][3]

Skin Contact

Immediately take off all contaminated clothing.
[3] Rinse the skin with plenty of water or shower
for at least 15 minutes.[3] Wash contaminated
clothing before reuse.[2][3] Seek immediate

medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
[2][3] Remove contact lenses, if present and
easy to do.[2][3] Continue rinsing for at least 15
minutes.[3] Seek immediate medical
advice/attention.[2][3]

Ingestion

Rinse mouth.[3] Do NOT induce vomiting.[3]
Never give anything by mouth to an
unconscious person.[2][3] Seek immediate

medical advice/attention.[3]

Spill and Disposal Procedures

Spill Response:

Avoid creating dust.[2]

Use personal protective equipment as outlined in Section 3.

For liquid spills, soak up with inert absorbent material.[3][8]

For solid spills, mechanically take up and place in appropriate containers for disposal.[2]

Clean the contaminated surface thoroughly.[2]
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][6]

Risk Assessment
(Review SDS)
Identify Need For Determine Required
Engineering Controls Personal Protective Equipment
(Fume Hood, Eyewash) (Gloves, Goggles, Lab Coat)
Safe Handling
(Avoid contact, No eating/drinking)
Proper Storage Waste Disposal Emeraency Procedures
(Cool, Dry, Well-ventilated) (Approved Waste Stream) gency

b

Spill Response First Aid

Click to download full resolution via product page

Caption: General workflow for the safe handling of chemical substances.
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Caption: A typical experimental workflow involving a chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1-(2-Tetrahydrofuroyl)piperazine hydrobromide safety
and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355225#1-2-tetrahydrofuroyl-piperazine-
hydrobromide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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